Cas no 23460-76-6 (21-Hydroxypregna-4,9(11),16-triene-3,20-dione 21-Acetate)

21-Hydroxypregna-4,9(11),16-triene-3,20-dione 21-Acetate structure
23460-76-6 structure
Product Name:21-Hydroxypregna-4,9(11),16-triene-3,20-dione 21-Acetate
CAS No:23460-76-6
MF:C23H28O4
MW:368.466027259827
CID:263191
Update Time:2025-04-19

21-Hydroxypregna-4,9(11),16-triene-3,20-dione 21-Acetate Chemical and Physical Properties

Names and Identifiers

    • Pregna-4,9(11),16-triene-3,20-dione,21-(acetyloxy)-
    • 21-Hydroxypregna-4,9(11),16-triene-3,20-dione 21-acetate
    • 3,20-dioxopregna-4,9(11),16-trien-21-yl acetate
    • 21-Hydroxypregna-4,9(11),16-triene-3,20-dione 21-Acetate
    • Inchi: 1S/C23H28O4/c1-14(24)27-13-21(26)20-7-6-18-17-5-4-15-12-16(25)8-10-22(15,2)19(17)9-11-23(18,20)3/h7,9,12,17-18H,4-6,8,10-11,13H2,1-3H3/t17-,18-,22-,23-/m0/s1
    • InChI Key: ZBULDJKFUGQBQC-PTRHGPIFSA-N
    • SMILES: O=C(COC(C)=O)C1=CC[C@@H]2[C@]1(C)CC=C1[C@@]3(C)CCC(C=C3CC[C@@H]21)=O

Computed Properties

  • Exact Mass: 368.19884
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 814
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 25
  • XLogP3: 2.9

Experimental Properties

  • PSA: 60.44

21-Hydroxypregna-4,9(11),16-triene-3,20-dione 21-Acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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21-Hydroxypregna-4,9(11),16-triene-3,20-dione 21-Acetate
23460-76-6
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$ 144.00 2023-04-15
TRC
H952968-25mg
21-Hydroxypregna-4,9(11),16-triene-3,20-dione 21-Acetate
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$ 282.00 2023-04-15
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H952968-100mg
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